2-Pyrrolidinone

• CAS No.: 616-45-5
• Product Name: 2-Pyrrolidinone
• Molecular Formula: C4H7NO
• Molecular Weight: 85.1 g/mol
• IUPAC Name: pyrrolidin-2-one
• Standard InChI: InChI=1S/C4H7NO/c6-4-2-1-3-5-4/h1-3H2,(H,5,6)
• Standard InChIKey: HNJBEVLQSNELDL-UHFFFAOYSA-N
• SMILES: C1CC(=O)NC1
• Canonical SMILES: C1CC(=O)NC1
• Boiling Point: 245.0 °C; 245 °C @ 760 mm Hg; 113-114 @ 9.2 mm Hg; 76 °C @ 0.2 mm Hg; 245 °C
• Colorform: CRYSTALS FROM COLD PETROLEUM ETHER; Light yellow liquid
• Density: 1.116 @ 25 °C; Relative density (water = 1): 1.1
• Flash Point: 265 °F (129 °C) (open cup); 129 °C o.c.
• Melting Point: 23.0 °C; 25.0 °C; 23°C; 25 °C
• Physical Description: Liquid; Solid; LIGHT YELLOW LIQUID.
• Description: 2-Pyrrolidinone, also known as butyrolactam or alpha-pyrrolidone, belongs to the class of organic compounds known as pyrrolidine-2-ones. These are pyrrolidines which bear a C=O group at position 2 of the pyrrolidine ring. 2-Pyrrolidinone exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). 2-Pyrrolidinone has been found in human muscle, epidermis and brain tissues, and has also been primarily detected in blood. Within the cell, 2-pyrrolidinone is primarily located in the cytoplasm.; Pyrrolidin-2-one is the simplest member of the class of pyrrolidin-2-ones, consisting of pyrrolidine in which the hydrogens at position 2 are replaced by an oxo group. The lactam arising by the formal intramolecular condensation of the amino and carboxy groups of gamma-aminobutyric acid (GABA). It has a role as a polar solvent and a metabolite.
• Related CAS: 52215-12-0 (HBr3); 63886-26-0 (hydrochloride)
• Shelf Life: GOOD CHEMICAL STABILITY
• Solubility: 11.75 M; Very sol in alcohol, ether, benzene, chloroform, carbon disulfide; Infinitely soluble in water; 1000 mg/mL at 20 °C; Solubility in water: good
• Synonyms: 2-pyrrolidinone; 2-pyrrolidone; 2-pyrrolidone, (18)O-labeled; 2-pyrrolidone, 5-(14)C-labeled; 2-pyrrolidone, aluminum salt; 2-pyrrolidone, cerium salt; 2-pyrrolidone, hydrobromide; 2-pyrrolidone, hydrochloride; 2-pyrrolidone, hydrotribromide; 2-pyrrolidone, lithium salt; 2-pyrrolidone, potassium salt; 2-pyrrolidone, rubidium salt; 2-pyrrolidone, sodium salt
• Vapor Density: Relative vapor density (air = 1): 2.9
• Vapor Pressure: 0.01 mmHg; 9.49X10-3 mm Hg @ 25 °C; Vapor pressure at 20 °C: negligible
• PubChem Compound: 12025
• Last Modified: Nov 11 2021